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Compound of Interest

Compound Name: BRD 4354

Cat. No.: B15586928 Get Quote

Technical Support Center: BRD4354
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address solubility issues of BRD4354 in aqueous buffers for researchers, scientists,

and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is BRD4354 and what are its primary targets?

A1: BRD4354 is a potent and selective inhibitor of histone deacetylase 5 (HDAC5) and histone

deacetylase 9 (HDAC9), with IC50 values of 0.85 μM and 1.88 μM, respectively.[1] It shows

weaker inhibition against HDAC4, HDAC6, HDAC7, and HDAC8, and has a greater than 20-

fold selectivity for HDAC5/9 over HDAC1/2/3.[1]

Q2: What are the basic chemical properties of BRD4354?

A2: BRD4354 is an organochlorine compound and a member of the quinolines family.[2] Its

molecular weight is 382.89 g/mol , and its formula is C₂₁H₂₃ClN₄O.

Q3: I am observing precipitation when diluting my DMSO stock of BRD4354 into my aqueous

assay buffer. Is this expected?

A3: Yes, it is common for compounds that are highly soluble in organic solvents like DMSO to

precipitate when diluted into an aqueous medium.[3] This is due to the significant change in

solvent polarity. With proper technique, these precipitates can often be redissolved.
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Q4: What is the recommended starting solvent for making a stock solution of BRD4354?

A4: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

BRD4354.[2] It is soluble up to at least 20 mM in DMSO. For the ditrifluoroacetate salt of

BRD4354, solubility in DMSO can be as high as 125 mg/mL (~204.61 mM), though sonication

may be required.[4][5]

Q5: My BRD4354 powder appears as a thin film or waxy solid in the vial. Is it viable?

A5: This can be normal, especially for small quantities or compounds that are lyophilized.[3] It

is recommended to dissolve the compound directly in the appropriate solvent as indicated on

the datasheet rather than trying to weigh it out.[3]

Troubleshooting Guide
Issue: Precipitate Formation in Aqueous Buffer
If you observe precipitation after diluting your BRD4354 DMSO stock solution into an aqueous

buffer, follow these troubleshooting steps:

Vortexing and Sonication: Immediately after dilution, vortex the solution vigorously. If

precipitation persists, sonicate the solution.[3] This can help to break up and redissolve the

precipitate. For the ditrifluoroacetate salt, sonication is recommended to aid dissolution.[5]

Gentle Heating: Gently warm the solution in a water bath at 37°C while sonicating.[3] Ensure

the temperature is compatible with your assay components.

Using Co-solvents: If working with an isolated protein or enzyme, consider adding a small

percentage of a co-solvent like Tween-20 (0.01-0.05%) or Triton X-100 to your assay buffer,

which can help maintain solubility.[6]

pH Adjustment: Since BRD4354 is a basic compound, adjusting the pH of your aqueous

buffer to be slightly acidic may improve its solubility.[7] Prepare a series of buffers with

slightly different pH values to test this empirically.

Quantitative Data Summary
The following table summarizes the known solubility of BRD4354 in various solvents.
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Solvent/Formulation Concentration Notes

DMSO ~12.5 mg/mL (~32.65 mM) Standard form of BRD4354.[2]

DMSO 20 mM

DMSO 125 mg/mL (204.61 mM)
Ditrifluoroacetate salt;

sonication recommended.[4][5]

Ethanol 50 mM

10% DMSO + 40% PEG300 +

5% Tween-80 + 45% Saline
≥ 1.25 mg/mL (3.26 mM)

For in vivo use; solvents

should be added sequentially.

[1][2]

10% DMSO + 90% Corn Oil ≥ 1.25 mg/mL (3.26 mM) For in vivo use.[1][2]

Experimental Protocols
Protocol 1: Preparation of a BRD4354 Stock Solution in
DMSO

Bring the vial of BRD4354 powder and a bottle of anhydrous (hygroscopic) DMSO to room

temperature.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial

containing a known mass of BRD4354. For example, to 1 mg of BRD4354 (MW: 382.89),

add 261.17 µL of DMSO.

Vortex the solution until the compound is completely dissolved. If necessary, sonicate for a

few minutes.[5]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C.[2]

Protocol 2: Preparation of a Working Solution in
Aqueous Buffer
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Thaw an aliquot of the BRD4354 DMSO stock solution at room temperature.

Pre-warm your aqueous assay buffer to the desired experimental temperature (e.g., 37°C).

To minimize precipitation, perform a serial dilution. First, dilute the concentrated DMSO stock

into a smaller volume of aqueous buffer, then add this to the final volume.

Immediately after adding the DMSO stock to the aqueous buffer, vortex the solution

vigorously.

If a precipitate forms and persists, sonicate the solution for 5-10 minutes.[3] Gentle heating

in a 37°C water bath can be used in conjunction with sonication.[3]

Visually inspect the solution to ensure the precipitate has completely redissolved before use.

It is recommended to include a solvent control (e.g., 0.1% DMSO) in your experiments.[3]
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HDAC Signaling Pathway Inhibition by BRD4354
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Caption: Inhibition of HDAC5/9 by BRD4354.
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Workflow for Preparing Aqueous Solutions of BRD4354
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Troubleshooting Logic for BRD4354 Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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